Cas no 2680832-88-4 (benzyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate)

• Product Name: benzyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate
• CAS No: 2680832-88-4
• MF: C₁₅H₁₄FNO₃
• MW: 275.274967670441
• CID: 6277129
• PubChem ID: 165908476
• Update Time: 2025-11-06

benzyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680832-88-4
• EN300-28284401
• benzyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate

• Inchi： 1S/C15H14FNO3/c16-14-8-13(18)7-6-12(14)9-17-15(19)20-10-11-4-2-1-3-5-11/h1-8,18H,9-10H2,(H,17,19)
• InChI Key： OPBUTJWQKMUMBK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 275.09577147g/mol
• Monoisotopic Mass: 275.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate

Comprehensive Analysis of Benzyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate (CAS No. 2680832-88-4)

In the realm of organic chemistry and pharmaceutical research, Benzyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate (CAS No. 2680832-88-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its carbamate functional group and fluorinated aromatic moiety, is increasingly studied for its role in drug discovery and material science. Researchers are particularly interested in its bioactivity and synthetic versatility, which align with current trends in precision medicine and green chemistry.

The molecular structure of Benzyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate features a benzyl group attached to a carbamate linkage, which is further connected to a 2-fluoro-4-hydroxyphenyl unit. This arrangement imparts distinct physicochemical properties, such as enhanced solubility and stability, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential as a building block for biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most searched questions regarding this compound revolves around its synthetic routes and scalability. Industry professionals and academic researchers often explore optimized protocols for its preparation, focusing on cost-effective and environmentally friendly methods. The incorporation of fluorine atoms in its structure also aligns with the growing demand for fluorinated pharmaceuticals, which are known for their improved metabolic stability and bioavailability.

Another hot topic is the structure-activity relationship (SAR) of Benzyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate. Researchers are investigating how subtle modifications to its aromatic ring or carbamate group can influence its biological efficacy. This aligns with the broader trend of rational drug design, where computational tools and AI-driven predictions are used to accelerate discovery.

From an industrial perspective, the compound's patent landscape and regulatory status are frequently searched topics. Companies are keen to understand its commercial viability and potential applications in agrochemicals or cosmetics. Its low toxicity profile and compatibility with green chemistry principles further enhance its appeal.

In summary, Benzyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate (CAS No. 2680832-88-4) represents a promising candidate in modern chemical research. Its multifunctional design and alignment with industry trends make it a subject of ongoing exploration, particularly in the context of sustainable synthesis and therapeutic innovation.